Cas no 861511-23-1 (N-ethyl-1H-indol-2-amine)

• Product Name: N-ethyl-1H-indol-2-amine
• CAS No: 861511-23-1
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 5889432
• PubChem ID: 21295224
• Update Time: 2025-06-14

N-ethyl-1H-indol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1H-indol-2-amine
• ethylaminoindole
• EN300-1275172
• SCHEMBL3328671
• 861511-23-1

• Inchi： 1S/C10H12N2/c1-2-11-10-7-8-5-3-4-6-9(8)12-10/h3-7,11-12H,2H2,1H3
• InChI Key： OMFLEOWHTQAHEE-UHFFFAOYSA-N
• SMILES： N1C(=CC2C=CC=CC1=2)NCC

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.8Ų

Additional information on N-ethyl-1H-indol-2-amine

Comprehensive Overview of N-ethyl-1H-indol-2-amine (CAS No. 861511-23-1): Properties, Applications, and Research Insights

N-ethyl-1H-indol-2-amine (CAS No. 861511-23-1) is a specialized organic compound belonging to the indole amine class, which has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its ethyl-substituted indole structure, serves as a key intermediate in the synthesis of bioactive molecules. Its unique chemical properties make it a subject of interest for researchers exploring novel therapeutic agents and drug discovery pathways.

The growing demand for indole derivatives in modern medicine has propelled studies into N-ethyl-1H-indol-2-amine and its analogs. Recent trends highlight its potential role in modulating neurotransmitter activity, particularly in studies related to central nervous system (CNS) disorders. Researchers are investigating its interactions with serotonin receptors, a hotspot topic in mental health therapeutics. This aligns with frequent search queries such as "indole compounds for anxiety research" and "ethyl-substituted amines in CNS drug development."

From a structural perspective, CAS No. 861511-23-1 features an indole core—a bicyclic structure comprising a benzene ring fused to a pyrrole ring—with an ethylamine substituent at the second position. This configuration enhances its lipophilicity and blood-brain barrier permeability, critical factors in pharmacokinetic optimization. Such properties are frequently discussed in forums and publications focusing on medicinal chemistry and ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

In synthetic chemistry, N-ethyl-1H-indol-2-amine is utilized as a building block for heterocyclic compounds, particularly in the design of small-molecule inhibitors. Its applications extend to catalysis research and material science, where its electron-rich indole ring participates in cross-coupling reactions. These aspects resonate with search trends like "indole amines in Suzuki-Miyaura coupling" and "ethylamine derivatives for organic electronics."

Environmental and green chemistry initiatives have also explored CAS No. 861511-23-1 due to its biodegradability profile compared to heavier aromatic amines. This aligns with the rising interest in sustainable chemical synthesis, as evidenced by search queries such as "eco-friendly indole derivatives" and "green solvents for amine functionalization."

Ongoing research underscores the need for rigorous analytical characterization of N-ethyl-1H-indol-2-amine, employing techniques like HPLC-MS and NMR spectroscopy. These methods address common questions about compound purity and structural elucidation, frequently searched by quality control professionals and academic researchers.

In summary, N-ethyl-1H-indol-2-amine (CAS No. 861511-23-1) represents a versatile scaffold with multifaceted applications in drug discovery, material science, and green chemistry. Its relevance to trending topics like CNS therapeutics and sustainable synthesis ensures its continued prominence in scientific discourse.